Cas no 90736-76-8 (3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester)

• Product Name: 3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester
• CAS No: 90736-76-8
• MF: C₁₁H₁₀NO₃SCl
• MW: 271.72
• CID: 4304347
• Update Time: 2025-07-19

3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester

Additional information on 3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester

3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester (CAS No. 90736-76-8): A Comprehensive Overview

3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester, identified by the CAS number 90736-76-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzothiazole family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of 3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester include a benzothiazole core substituted with an acetic acid moiety and a 2-chloroethyl ester group, which contribute to its unique chemical properties and biological interactions.

The benzothiazole scaffold is a privileged structure in medicinal chemistry, widely recognized for its role in the development of drugs targeting various diseases, including cancer, inflammation, and infectious diseases. The presence of the acetic acid group in 3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester enhances its solubility and bioavailability, making it a promising candidate for further pharmacological exploration. Additionally, the 2-chloroethyl ester functionality introduces a reactive site that can be modified through various chemical transformations to develop novel derivatives with enhanced biological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymatic pathways involved in disease progression. 3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester has been investigated for its potential as an inhibitor of enzymes such as kinases and proteases, which play crucial roles in signal transduction and cellular processes. Preliminary studies have demonstrated that this compound exhibits inhibitory activity against certain kinases, suggesting its potential utility in the development of anticancer agents.

The synthesis of 3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzothiazole core is typically synthesized through cyclization reactions involving thioamides and aldehydes. Subsequent functionalization with the acetic acid moiety and the 2-chloroethyl ester group is achieved through nucleophilic substitution and esterification reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency and selectivity of these transformations.

The pharmacological profile of 3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester has been extensively studied in vitro using various cell lines and biochemical assays. These studies have revealed that the compound exhibits moderate to high potency against certain cancer cell lines, suggesting its potential as a lead compound for further drug development. Additionally, preliminary toxicology studies have indicated that 3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester is well-tolerated at low concentrations but may exhibit dose-dependent toxicity at higher doses. Further studies are needed to determine its safety profile and optimal therapeutic window.

The biological activity of 3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester is thought to be mediated through interactions with specific target proteins and enzymes. The benzothiazole core is known to bind to hydrophobic pockets in target proteins, while the acetic acid group and the 2-chloroethyl ester moiety contribute to hydrogen bonding and hydrophobic interactions. These interactions modulate the activity of target enzymes involved in cellular signaling pathways, leading to changes in cell proliferation, differentiation, and apoptosis.

In conclusion, 3(2H)-Benzothiazoleacetic acid, 2-oxo-, 2-chloroethyl ester (CAS No. 90736-76-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as an inhibitor of kinases and other enzymes involved in disease progression. While further studies are needed to fully elucidate its pharmacological properties and safety profile, the initial findings suggest that this compound could be a valuable addition to the arsenal of drugs used in the treatment of various diseases.